Cas no 214854-91-8 (Ethanone, 1-(6-methyl-2-benzoxazolyl)-)

• Product Name: Ethanone, 1-(6-methyl-2-benzoxazolyl)-
• CAS No: 214854-91-8
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 4818525
• PubChem ID: 23285389
• Update Time: 2025-11-07

Ethanone, 1-(6-methyl-2-benzoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(6-methyl-2-benzoxazolyl)-
• 2-acetyl-6-methylbenzoxazole
• 2-Acetyl-6-methylbenzo[d]oxazole
• 1-(6-Methylbenzo[d]oxazol-2-yl)ethanone
• 1-(6-methyl-1,3-benzoxazol-2-yl)ethanone

• Inchi： 1S/C10H9NO2/c1-6-3-4-8-9(5-6)13-10(11-8)7(2)12/h3-5H,1-2H3
• InChI Key： AENDJKVJOFTCIF-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 175.063
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on Ethanone, 1-(6-methyl-2-benzoxazolyl)-

Ethanone, 1-(6-methyl-2-benzoxazolyl)- (CAS No. 214854-91-8): A Comprehensive Overview

Ethanone, 1-(6-methyl-2-benzoxazolyl)-, identified by its CAS number 214854-91-8, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the benzoxazole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural uniqueness of Ethanone, 1-(6-methyl-2-benzoxazolyl)- lies in its combination of a ketone group with a benzoxazole moiety, which has garnered considerable interest among scientists for its pharmacological properties.

The benzoxazole core is a prominent scaffold in medicinal chemistry, exhibiting a wide range of biological activities including anti-inflammatory, antimicrobial, and anticancer effects. The introduction of a methyl group at the 6-position of the benzoxazole ring and the attachment of an ethanone moiety at the 1-position result in a molecule with enhanced binding affinity and specificity. This structural configuration has been exploited in the design of novel drug candidates targeting various diseases.

Recent studies have highlighted the potential of Ethanone, 1-(6-methyl-2-benzoxazolyl)- as an intermediate in the synthesis of more complex pharmacophores. Researchers have been particularly interested in its role as a precursor in the development of small-molecule inhibitors for enzymes involved in cancer progression. The benzoxazole derivative has shown promise in disrupting key signaling pathways that are aberrantly activated in tumor cells, making it a valuable candidate for further exploration.

In addition to its applications in oncology, Ethanone, 1-(6-methyl-2-benzoxazolyl)- has been investigated for its potential in treating neurological disorders. The benzoxazole moiety is known to interact with specific receptors in the brain, which has led to its examination as a possible treatment for conditions such as epilepsy and neurodegenerative diseases. Preliminary studies have demonstrated that this compound can modulate neuronal activity, offering a new avenue for therapeutic intervention.

The synthesis of Ethanone, 1-(6-methyl-2-benzoxazolyl)- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques have not only improved the efficiency of synthesis but also allowed for the introduction of structural modifications that enhance biological activity.

The pharmacokinetic properties of Ethanone, 1-(6-methyl-2-benzoxazolyl)- are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for its development into a viable drug candidate. Preclinical studies have provided insights into its metabolic pathways and interaction with cytochrome P450 enzymes, which are essential for drug metabolism. This information is vital for predicting potential side effects and optimizing dosing regimens.

The impact of Ethanone, 1-(6-methyl-2-benzoxazolyl)- on cellular processes has also been explored through various experimental models. In vitro assays have shown that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis or inhibiting proliferation. Furthermore, its ability to modulate inflammatory responses has been observed in animal models, suggesting its potential as an anti-inflammatory agent.

The future directions for research on Ethanone, 1-(6-methyl-2-benzoxazolyl)- are promising and multifaceted. Continued investigation into its mechanisms of action will be crucial for understanding how it interacts with biological targets and affects cellular processes. Additionally, exploring new synthetic routes to improve yield and purity will be essential for scaling up production for clinical trials.

The development of derivatives based on the core structure of Ethanone, 1-(6-methyl-2-benzoxazolyl)- represents another exciting avenue for research. By modifying various functional groups within the molecule, scientists can fine-tune its biological activities to target specific diseases more effectively. Such modifications may lead to the discovery of novel drugs with improved efficacy and reduced side effects.

In conclusion, Ethanone, 1-(6-methyl-2-benzoxazolyl)- (CAS No. 214854-91-8) is a versatile compound with significant potential in pharmaceutical research. Its unique structure and diverse biological activities make it a valuable tool for developing new treatments against various diseases. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an important role in future medical advancements.